1-(3,5-Dimethylpiperazin-1-yl)ethanone

• IUPAC Name: 1-(3,5-dimethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C8H16N2O/c1-6-4-10(8(3)11)5-7(2)9-6/h6-7,9H,4-5H2,1-3H3
• InChI Key: QQAIMPFDNDFHDR-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(N1)C)C(=O)C
• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• CAS No.: 250739-61-8

Description

1-(3,5-Dimethylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.229. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Effects

• Synthesis and Cytotoxicity Assessment : A study by Alagöz et al. (2021) focused on synthesizing derivatives of 1-aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone oxime ethers, including compounds related to 1-(3,5-Dimethylpiperazin-1-yl)ethanone. These compounds were evaluated for their cytotoxic activities against various cancer cell lines, with one compound showing significant effectiveness in the C6 cancer cell line without cytotoxicity in a healthy cell line. This suggests potential applications in cancer treatment, particularly in glioma therapy (Alagöz et al., 2021).

Antimicrobial Applications

• Synthesis for Antimicrobial Agents : Zaidi et al. (2021) synthesized novel derivatives of 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons, involving this compound. These compounds displayed potent antimicrobial properties, comparable or superior to conventional medications (Zaidi et al., 2021).

• Antimicrobial Evaluation of Oxadiazoles : Fuloria et al. (2009) conducted a study synthesizing new oxadiazoles derived from phenylpropionohydrazides, which includes derivatives of 1-(2,5-Dimethylpiperazin-1-yl)ethanone. These compounds showed significant anti-bacterial and anti-fungal activities, suggesting their potential as antimicrobial agents (Fuloria et al., 2009).

Chemical Synthesis and Characterization

• Microwave-Mediated Synthesis of Heterocycles : Darweesh et al. (2016) explored the synthesis of benzothiazole- and benzimidazole-based heterocycles, utilizing compounds similar to this compound. This research highlights the compound's role in facilitating the synthesis of complex heterocyclic structures, useful in various chemical and pharmaceutical applications (Darweesh et al., 2016).

• Vibrational Analysis for Molecular Structure Elucidation : Srikanth et al. (2019) conducted a study on the vibrational spectra of 1-(2,5-dimethyl-furan-3-yl)-ethanone, a compound structurally related to this compound. This research utilized Density Functional Theory (DFT) calculations, providing insights into the molecular structure and properties of such compounds (Srikanth et al., 2019).